Cas no 503112-15-0 (1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-)

1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)- structure
503112-15-0 structure
Product Name:1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-
CAS No:503112-15-0
MF:C18H24N2
MW:268.396564483643
CID:1564575
PubChem ID:44629834
Update Time:2025-04-21

1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-
    • SCHEMBL24017141
    • (1R,2R)-1,2-bis(3,5-dimethylphenyl)ethane-1,2-diamine
    • CS-0134874
    • 503112-15-0
    • Inchi: 1S/C18H24N2/c1-11-5-12(2)8-15(7-11)17(19)18(20)16-9-13(3)6-14(4)10-16/h5-10,17-18H,19-20H2,1-4H3/t17-,18-/m1/s1
    • InChI Key: POWCVEXEFGJWNW-QZTJIDSGSA-N
    • SMILES: N[C@H](C1C=C(C)C=C(C)C=1)[C@@H](C1C=C(C)C=C(C)C=1)N

Computed Properties

  • Exact Mass: 268.19412
  • Monoisotopic Mass: 268.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04

1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
ZJSA-0075-500mg
1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-
503112-15-0 97%;99%ee
500mg
¥2000.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
ZJSA-0075-1g
1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-
503112-15-0 97%;99%ee
1g
¥3600.0 2024-07-19
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